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Compound of Interest

Compound Name: 1,3,5-Adamantanetriol

Cat. No.: B1366330 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of 1,3,5-Adamantanetriol. As a stable, polycyclic alcohol frequently used as a

building block in pharmaceutical and materials science research, understanding its properties

is key to establishing a safe and compliant disposal workflow.[1][2] This document is designed

to equip researchers, scientists, and drug development professionals with the technical

knowledge and procedural guidance necessary for responsible laboratory waste management.

Chemical Profile and Hazard Assessment
1,3,5-Adamantanetriol is a tricyclic hydrocarbon with three hydroxyl groups, giving it a unique

rigid and symmetrical structure.[1] Its stability and the reactivity of its hydroxyl groups make it a

versatile intermediate in organic synthesis.[3] A thorough understanding of its chemical and

physical properties is the foundation for a sound disposal plan.

Table 1: Physicochemical Properties of 1,3,5-Adamantanetriol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1366330?utm_src=pdf-interest
https://www.benchchem.com/product/b1366330?utm_src=pdf-body
https://www.chemblink.com/products/99181-50-7.htm
https://www.myskinrecipes.com/shop/en/adamantane-derivatives/135005-135-adamantanetriol.html?SubmitCurrency=1&id_currency=3
https://www.benchchem.com/product/b1366330?utm_src=pdf-body
https://www.chemblink.com/products/99181-50-7.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2199649.htm
https://www.benchchem.com/product/b1366330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 99181-50-7 [4][5]

Molecular Formula C₁₀H₁₆O₃ [4][5]

Molecular Weight 184.23 g/mol [5]

Appearance Solid [3]

Boiling Point 339.7 ± 37.0 °C at 760 mmHg [1][4]

Flash Point 168.7 ± 21.1 °C [1][4]

Density 1.6 ± 0.1 g/cm³ [1][4]

LogP -0.90 [4]

Hazard Evaluation: Based on available Safety Data Sheets (SDS) and chemical databases,

1,3,5-Adamantanetriol is not broadly classified as a hazardous substance under most

transport regulations.[6] However, some suppliers indicate potential for skin, eye, and

respiratory irritation (GHS07 warning).[1] It is crucial to consult the specific SDS provided by

the manufacturer of your material. The parent compound, adamantane, has been noted as

potentially harmful to aquatic life, which warrants caution against direct environmental release.

[6]

The primary principle of laboratory waste management is that the generator of the waste is

responsible for its proper characterization and disposal.[7] While 1,3,5-Adamantanetriol itself

may not meet the criteria for a characteristic hazardous waste under the Resource

Conservation and Recovery Act (RCRA) — ignitability, corrosivity, reactivity, or toxicity — this

status can change if it is mixed with other hazardous substances.[8][9]

Regulatory Framework: A Generator's
Responsibility
In the United States, the Environmental Protection Agency (EPA) governs waste disposal under

RCRA.[10][11] This legislation creates a "cradle-to-grave" framework for managing hazardous

waste.[7] The first and most critical step for any researcher is to determine if their waste is

hazardous.[9]
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This guide operates on the general assessment that pure, uncontaminated 1,3,5-
Adamantanetriol is a non-hazardous waste. However, this must be verified against your

institution's policies and local regulations. Always consult your organization's Environmental

Health & Safety (EHS) department for final determination and guidance.

Disposal Decision Workflow
The following workflow provides a logical pathway for determining the appropriate disposal

route for waste containing 1,3,5-Adamantanetriol. The process emphasizes a hierarchy of

controls: characterization, segregation, and finally, disposal.
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Waste Containing
1,3,5-Adamantanetriol

Characterize Waste:
Consult SDS & Experiment Notes

Is waste mixed with a
listed or characteristic
hazardous substance

(e.g., solvents, heavy metals)?

Is the waste primarily
solid or liquid?

No

MANAGE AS HAZARDOUS WASTE
- Segregate and label correctly

- Request pickup from EHS

Yes

SOLID NON-HAZARDOUS WASTE
- Place in a sealed, labeled container

- Dispose of in designated lab solid waste receptacle
(NOT general office trash)

Solid

LIQUID NON-HAZARDOUS WASTE
- Is it a dilute aqueous solution (<1%)?

- Are there other non-hazardous solutes?

Liquid

DRAIN DISPOSAL
- Neutralize pH if necessary

- Flush with copious amounts of water
- CONFIRM with EHS before proceeding

Yes, dilute aqueous
& EHS Approved

COLLECT FOR DISPOSAL
- Accumulate in a sealed, labeled container
- Label as 'Non-Hazardous Chemical Waste'

- Request pickup from EHS

No, or per
EHS direction

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 1,3,5-Adamantanetriol waste.
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Step-by-Step Disposal Protocols
The following protocols are based on the outcome of the decision workflow. Personal

Protective Equipment (PPE), including safety glasses, a lab coat, and nitrile gloves, should be

worn at all times.

Protocol A: Disposal of Uncontaminated, Solid 1,3,5-
Adamantanetriol
This procedure applies to expired reagents, unused pure material, or solid synthesis

byproducts determined to be non-hazardous.

Segregation: Ensure the solid waste is not mixed with any hazardous materials.

Containment: Place the solid 1,3,5-Adamantanetriol into a durable, sealable container (e.g.,

a wide-mouth plastic jar with a screw cap).

Labeling: Clearly label the container with "Non-Hazardous Solid Waste" and list the contents

("1,3,5-Adamantanetriol").

Disposal: Dispose of the sealed container in the designated receptacle for non-hazardous

solid laboratory waste. Do not place it in common laboratory trash cans that are handled by

custodial staff.[12] Some institutions may require this waste to be placed directly into an

outside dumpster.[12]

Protocol B: Disposal of Contaminated 1,3,5-
Adamantanetriol Waste
This procedure applies to any waste stream where 1,3,5-Adamantanetriol has been mixed

with a substance that is a listed or characteristic hazardous waste (e.g., halogenated solvents,

heavy metal reagents).

Characterization: The waste must be managed according to the most hazardous component

in the mixture.

Containment: Collect the waste in a chemically compatible container with a secure lid.[13]

Do not mix incompatible waste streams.
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Labeling: Affix a "Hazardous Waste" label to the container. Fill out all required information,

including the full chemical names and approximate percentages of all constituents.

Accumulation: Store the container in a designated satellite accumulation area.

Pickup: Arrange for disposal through your institution's EHS department by submitting a

chemical waste pickup request.[13]

Protocol C: Disposal of Empty Containers
Properly cleaned containers can often be disposed of as regular waste or recycled.

Decontamination: To be considered "RCRA empty," the container must have no remaining

free-standing liquid.[12] Triple-rinse the container with a suitable solvent (e.g., water or

ethanol). The rinsate must be collected and disposed of as chemical waste (follow Protocol A

or B depending on the solvent used).[13]

Defacing: Completely remove or deface the original chemical label to prevent confusion.[12]

[13]

Disposal: Once clean and defaced, the container can typically be placed in the appropriate

recycling bin (e.g., glass waste box) or regular trash.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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